1-(4-methylphenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4(1H)-one

• IUPAC Name: N-butan-2-yl-3-[2-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]propanamide
• InChI: InChI=1S/C25H27FN6O4/c1-3-16(2)28-21(33)12-13-30-23(35)19-6-4-5-7-20(19)32-24(30)29-31(25(32)36)15-22(34)27-14-17-8-10-18(26)11-9-17/h4-11,16H,3,12-15H2,1-2H3,(H,27,34)(H,28,33)
• InChI Key: OJVXKABDTWIVEW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CCN1C(=O)C2=CC=CC=C2N3C1=NN(C3=O)CC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C25H27FN6O4
• Molecular Weight: 494.5 g/mol

Description

1-(4-methylphenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4(1H)-one is a useful research compound. Its molecular formula is C25H27FN6O4 and its molecular weight is 494.527. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

• The compound has been used in the synthesis of various heterocycles of synthetic and biological importance, such as pyridazin-3(4H)-ones and 1,3,4-oxadiazoles, which are important in medicinal chemistry for their diverse biological activities (Abou-Elmagd, El-ziaty, & Abdalha, 2015).
• It is involved in the synthesis of novel pyridazinone-substituted 1,3,4-oxadiazoles and 1,3,4-thiadiazoles, which have demonstrated fungicidal activity and offer insights for designing active compounds (Zou, Lai, Jin, & Zhang, 2002).

Antimicrobial and Antifungal Applications

• Research indicates its potential in antimicrobial applications, with synthesized compounds showing activity against various bacteria and fungi (El-Mariah, Hosny, & Deeb, 2006).
• Its derivatives have also shown promising antiviral activity against viruses like HAV and HSV-1, highlighting its potential in antiviral therapy (Hashem, Youssef, Kandeel, & Abou-Elmagd, 2007).

Cancer Research and Apoptosis Induction

• Certain derivatives have been identified as novel apoptosis inducers and show potential as anticancer agents, targeting specific proteins involved in cancer cell survival (Zhang et al., 2005).
• New derivatives have also been evaluated as anticancer, antiangiogenic, and antioxidant agents, showing inhibitory effects on various cancer cell lines (Kamble et al., 2015).

Structural and Functional Analysis

• Studies have been conducted on the synthesis, characterization, and structural analysis of various derivatives, which are important for understanding their properties and potential applications in different fields of research (Martins et al., 2009).

Corrosion Inhibition and Material Science

• Research has explored its role in corrosion inhibition, particularly for mild steel in acidic environments, demonstrating its potential utility in material science and engineering applications (Ammal, Prajila, & Joseph, 2018).

Mechanism of Action

Target of Action

Triazoles and triazolothiadiazines can interact with a variety of enzymes and receptors in the biological system . They have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .

Mode of Action

The mode of action of these compounds is likely related to their ability to form specific interactions with different target receptors due to their hydrogen bond accepting and donating characteristics .

Biochemical Pathways

The exact biochemical pathways affected by these compounds would depend on their specific targets. For example, if they act as enzyme inhibitors, they could affect the biochemical pathways that are regulated by those enzymes .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines .

Result of Action

The molecular and cellular effects of these compounds’ actions would depend on their specific targets and modes of action. For example, if they act as enzyme inhibitors, they could inhibit the activity of those enzymes, leading to changes in the cells’ biochemical processes .